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Compound of Interest

Compound Name: D-Threo-sphingosine

Cat. No.: B5113300 Get Quote

For researchers, scientists, and drug development professionals, the safe and effective

handling of bioactive lipids like D-Threo-sphingosine is of utmost importance. While specific

toxicological properties for D-Threo-sphingosine have not been exhaustively investigated,

data from its stereoisomers and related compounds indicate that it should be handled with care

as a potentially hazardous substance.[1][2] Adherence to strict safety protocols is crucial to

minimize exposure and ensure a safe laboratory environment.

Hazard Identification and Classification
Based on data for the closely related D-erythro-Sphingosine, D-Threo-sphingosine should be

treated as a hazardous substance with the following potential classifications under the Globally

Harmonized System (GHS):[3]

Acute toxicity, oral (Category 4)[3]

Skin corrosion/irritation (Category 2)[3]

Serious eye damage/eye irritation (Category 2A)[3]

Specific target organ toxicity, single exposure; Respiratory tract irritation (Category 3)[3]

It is imperative to handle this compound in a well-ventilated area to avoid inhalation of any dust

or aerosols.[4]
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Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is the primary defense against

accidental exposure. The following table summarizes the recommended PPE for handling D-
Threo-sphingosine.

Protection Type Recommended PPE Purpose Standard

Eye/Face Protection

Safety glasses with

side shields or

chemical safety

goggles. A face shield

is recommended if

there is a splash

hazard.[4]

Protects against

splashes, airborne

particles, and

chemical vapors.[4]

ANSI Z87.1 or

European Standard

EN166.[4][5]

Skin Protection

Chemical-resistant

gloves (e.g., nitrile), a

fully buttoned lab coat,

long pants, and

closed-toe shoes.[4]

[6]

Prevents skin contact

with the chemical. Lab

coats provide a barrier

for clothing and skin

against spills.[4][6]

EN 374 (Gloves).[4]

Respiratory Protection

Generally not required

under normal use with

adequate ventilation.

If dust or aerosols are

likely to be generated,

a NIOSH-approved

respirator is

recommended.[4][5]

Protects against the

inhalation of dust or

aerosols.

NIOSH approved.[4]

Operational Plan: From Receipt to Use
A systematic approach to handling D-Threo-sphingosine from the moment it is received until it

is used in an experiment is critical for safety and sample integrity.

1. Receiving and Storage:
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Upon receipt, carefully inspect the container for any signs of damage or leakage.

For short-term storage (days to weeks), keep the container tightly sealed in a dry, dark place

at 0-4°C.[4]

For long-term storage (months to years), store at -20°C.[2][4][7]

2. Preparation and Handling:

All handling of D-Threo-sphingosine, especially as a solid, should be conducted in a well-

ventilated area, preferably within a chemical fume hood, to minimize the risk of inhalation.[4]

Before handling, ensure all recommended PPE is worn correctly.

When preparing solutions, take care to avoid the formation of dust.

Lipids should not be left in a dry state for extended periods and should be promptly dissolved

in an appropriate inert solvent.[4]

Use only clean glassware to prevent contamination.[4]

Disposal Plan
Proper disposal of D-Threo-sphingosine and any contaminated materials is essential to

prevent environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

Do not mix D-Threo-sphingosine waste with other waste streams unless explicitly permitted

by your institution's Environmental Health and Safety (EHS) guidelines.[1]

2. Contaminated Materials:

All materials that have come into direct contact with D-Threo-sphingosine, including gloves,

disposable lab coats, absorbent paper, and empty containers, should be treated as

contaminated hazardous waste.[4]
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Collect these materials in a designated, sealed, and clearly labeled hazardous waste

container.[4]

3. Waste Labeling and Disposal:

Clearly label all waste containers with "Hazardous Waste: D-Threo-sphingosine" and

include any other required hazard information.[4]

Follow your institution's EHS guidelines and local regulations for the final disposal of

chemical waste.[1]
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Safe Handling Workflow for D-Threo-sphingosine
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Caption: Workflow for the safe handling of D-Threo-sphingosine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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